6-(2-Methoxyphenyl)-4-methyl-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 893973-86-9
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.469
• IUPAC Name: 6-(2-methoxyphenyl)-4-methyl-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O3/c1-25-20-19(21(29)28(23(25)30)13-12-16-8-4-3-5-9-16)27-15-14-26(22(27)24-20)17-10-6-7-11-18(17)31-2/h3-11H,12-15H2,1-2H3
• InChI Key: SKILOPYOVPIUGT-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CCC3=CC=CC=C3)N4CCN(C4=N2)C5=CC=CC=C5OC
• solubility: not available

Description

6-(2-Methoxyphenyl)-4-methyl-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalytic Applications

• Synthesis using Disulfonic Acid Imidazolium Chloroaluminate : A study by Moosavi‐Zare et al. (2013) discusses using disulfonic acid imidazolium chloroaluminate as a new acidic and heterogeneous catalyst for the synthesis of related compounds under green, simple, and efficient conditions (Moosavi‐Zare et al., 2013).

Anticancer Properties

• Antiproliferative Activity Against Cancer Cell Lines : A research by Liu et al. (2018) designed and synthesized novel compounds with structural similarities for testing as anticancer agents. These compounds demonstrated significant cytotoxicity against various human cancer cell lines, indicating their potential in cancer treatment (Liu et al., 2018).

Receptor Antagonists

• Properties as NMDA and AMPA Receptor Antagonists : Guzikowski et al. (1997) synthesized similar compounds, studying their pharmacological properties as antagonists of NMDA and AMPA receptors. This suggests potential applications in neurological disorders or as a tool in neuroscience research (Guzikowski et al., 1997).

Spectroscopic Analysis and Eco-Friendly Synthesis

• One-Pot Four Component Synthesis : Siddekha et al. (2011) describe a method for synthesizing related compounds via an eco-friendly one-pot process. Additionally, they performed vibrational spectroscopic studies on these compounds using density functional theory (Siddekha et al., 2011).

Novel Synthetic Routes and Ring Enlargement Reactions

• Photochemically Induced Novel Ring Enlargement Reaction : A study by Maruyama and Ogawa (1983) explored the photochemically induced ring enlargement reactions of related compounds, highlighting advanced synthetic techniques in organic chemistry (Maruyama & Ogawa, 1983).